2-[5-(1-Phenylcyclopentyl)tetrazol-2-yl]acetic acid
Overview
Description
“[5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid” is a chemical compound with the molecular formula C9H8N4O2 . It is also known by other names such as (5-phenyl-1,2,3,4-tetrazol-2-yl)acetic acid, (5-phenyl-2H-tetraazol-2-yl)acetic acid, and (5-Phenyl-2H-tetrazol-2-yl)acetic acid .
Synthesis Analysis
The synthesis of tetrazoles, including [5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid, can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields . Nickel (II) complexes of 1H-tetrazol-5-acetic acid (H 2 L) and oligopyridines have been synthesized and characterized by physicochemical methods .Molecular Structure Analysis
The molecular structure of [5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid can be analyzed using various methods such as elemental and thermogravimetric analysis, powder X-ray diffraction, and IR spectroscopy .Chemical Reactions Analysis
Tetrazoles, including [5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid, are known to react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat . They also undergo reactions with few active metals and produce new compounds which are explosives to shocks .Physical and Chemical Properties Analysis
The physical and chemical properties of [5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid include an average mass of 204.185 Da and a monoisotopic mass of 204.064728 Da . More detailed properties such as melting point, boiling point, and solubility are not available in the retrieved sources.Safety and Hazards
Future Directions
The future directions for [5-(1-phenylcyclopentyl)-2H-tetrazol-2-yl]acetic acid could involve further exploration of its potential applications in medicinal and pharmaceutical fields, given the significant role of tetrazoles in these areas . Additionally, the development of more efficient and eco-friendly methods for its synthesis could be a promising area of research .
Properties
IUPAC Name |
2-[5-(1-phenylcyclopentyl)tetrazol-2-yl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2/c19-12(20)10-18-16-13(15-17-18)14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIRSYQBTTRYKAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2)C3=NN(N=N3)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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